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Cat. No.: B2406350

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of diethylene glycol (DEG) with other common
glycols—ethylene glycol (EG), propylene glycol (PG), and glycerin—when used as antifreeze
agents. The following sections present a detailed analysis of their performance based on key
physical properties, supported by experimental data and standardized testing protocols.

Performance Comparison

The effectiveness of a glycol as an antifreeze agent is primarily determined by its ability to
depress the freezing point of water, its viscosity at low temperatures, and its overall chemical
stability. The following tables summarize the key quantitative data for diethylene glycol and its

alternatives.

Table 1: Freezing Point Depression of Aqueous Glycol
Solutions

The freezing point of a glycol solution is a critical parameter for its use as an antifreeze. The
data below illustrates the freezing points of aqueous solutions of diethylene glycol, ethylene
glycol, propylene glycol, and glycerin at various concentrations by weight.
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Concentration  Diethylene Ethylene Propylene .

(% by weight)  Glycol (°C) Glycol (°C) Glycol (°C) Glycerin (*C)
10 -2.8 -3.2 -2.8 -2.2

20 -6.9 -7.8 -6.7 -5.0

30 -12.2 -14.1 -11.7 -8.9

40 -18.9 -22.3 -18.3 -15.0

50 -27.8 -33.8 -28.3 -23.3

60 -38.9 -41.1 -42.8 -33.9

Data compiled from multiple sources.

As the data indicates, ethylene glycol generally provides the most significant freezing point
depression at lower concentrations.[1][2][3] Diethylene glycol offers comparable, though
slightly less effective, performance to ethylene glycol. Propylene glycol's effectiveness is similar
to diethylene glycol at lower concentrations but surpasses it at higher concentrations.[1]
Glycerin is the least effective of the four in depressing the freezing point.[4]

Table 2: Viscosity of Aqueous Glycol Solutions at 0°C

Viscosity is a crucial factor in the practical application of antifreeze agents, as it affects the
energy required for pumping the fluid at low temperatures. Lower viscosity is generally
preferred.
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Concentration  Diethylene Ethylene Propylene Glycerin
(% by weight) Glycol (mPa-s) Glycol (mPa-s) Glycol (mPa-s) (mPa-s)
10 2.8 2.5 3.2 3.5

20 4.5 3.8 5.8 7.2

30 7.8 6.0 11.2 15.1

40 14.2 10.1 235 38.0

50 28.5 18.2 55.0 112.0

60 65.0 38.0 140.0 450.0

Data compiled from multiple sources.

Ethylene glycol exhibits the lowest viscosity among the compared glycols, especially at higher

concentrations, making it an efficient fluid for heat transfer systems.[5][6] Diethylene glycol

has a moderate viscosity, while propylene glycol and, most notably, glycerin are significantly

more viscous, particularly at low temperatures.[4][5][6]

Table 3: Acute Oral Toxicity (LD50 in Rats)

Toxicity is a critical consideration, particularly in applications where there is a risk of accidental

ingestion or environmental exposure.

Glycol LD50 (g/kg) Toxicity Classification
Diethylene Glycol 15.6 Harmful
Ethylene Glycol 4.7 Harmful

Generally Recognized as Safe
Propylene Glycol 20.0

(GRAS)

) Generally Recognized as Safe

Glycerin 12.6

(GRAS)

Data compiled from multiple sources.
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Propylene glycol and glycerin are considered to have low toxicity.[4] In contrast, both ethylene
glycol and diethylene glycol are classified as harmful if ingested.[7][8][9] The toxicity of
ethylene glycol is primarily due to its metabolism to toxic acids, such as glycolic acid and oxalic
acid.[10] Diethylene glycol's toxicity is attributed to its metabolite, 2-hydroxyethoxyacetic acid
(HEAA).[8][9]

Experimental Protocols

The performance characteristics of antifreeze agents are determined using standardized test
methods. The following are key protocols for evaluating engine coolants:

e ASTM D1177: Standard Test Method for Freezing Point of Aqueous Engine Coolants: This
method involves cooling a sample of the coolant in a jacketed tube with constant stirring.[1]
[11][12][13][14] The temperature is recorded at regular intervals, and the freezing point is
determined by observing the temperature at which ice crystals first form and begin to grow. A
plateau in the cooling curve indicates the freezing point.[11]

e ASTM D1120: Standard Test Method for Boiling Point of Engine Coolants: This test
determines the equilibrium boiling point of a coolant at atmospheric pressure.[7][15][16][17]
[18] A sample of the coolant is heated in a flask connected to a reflux condenser. The
temperature of the boiling liquid is measured with a calibrated thermometer to determine the
boiling point.[7][15]

 ASTM D1287: Standard Test Method for pH of Engine Coolants and Antirusts: This method
measures the pH of a coolant solution using a calibrated pH meter and electrode system.[8]
[9][10][19][20] The pH is an indicator of the coolant's corrosive potential and the remaining
effectiveness of its corrosion inhibitors.[8][10]

Visualizing Comparative Toxicity Pathways

The differing toxicities of ethylene glycol and diethylene glycol can be understood by
examining their metabolic pathways. The following diagram illustrates the enzymatic
conversion of these glycols into their toxic metabolites.
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Caption: Comparative metabolic pathways of Ethylene Glycol and Diethylene Glycol.

Conclusion

The choice of a glycol for antifreeze applications depends on a balance of performance, safety,
and cost.

o Ethylene Glycol offers the best overall performance in terms of freezing point depression and
low viscosity. However, its toxicity is a significant drawback, requiring careful handling and
disposal.

» Diethylene Glycol provides good antifreeze performance, comparable to ethylene glycol in
many respects. Its toxicity, while a concern, is slightly lower than that of ethylene glycol in
some animal studies.[7]

» Propylene Glycol is the preferred choice in applications where low toxicity is paramount,
such as in food processing equipment or in areas where accidental ingestion by humans or
animals is a risk.[17] Its antifreeze performance is good, though it is more viscous than
ethylene glycol.

¢ Glycerin is also a non-toxic option, but its lower effectiveness in depressing the freezing point
and its very high viscosity limit its use as a primary antifreeze agent in demanding
applications.[4]
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For researchers, scientists, and drug development professionals, understanding these key
differences is essential for selecting the appropriate glycol for a given application, ensuring
both efficacy and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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